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Compound of Interest

Compound Name: 1-Bromo-2-chloropropane

Cat. No.: B1583154 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the safe disposal of 1-Bromo-2-chloropropane waste. It includes frequently

asked questions (FAQs) and troubleshooting for issues encountered during experimental

procedures.

Frequently Asked Questions (FAQs)
Q1: What is 1-Bromo-2-chloropropane and why does its waste require special handling?

1-Bromo-2-chloropropane (CAS No: 3017-96-7) is a halogenated alkane with the chemical

formula C3H6BrCl.[1] It is a colorless to pale yellow liquid with a sweet, chloroform-like odor.[2]

Due to the presence of bromine and chlorine atoms, it is classified as a halogenated solvent.[3]

[4] Halogenated solvent waste is considered hazardous and is subject to stringent disposal

regulations to prevent environmental pollution and health risks.[3][5] Improper disposal, such

as in landfills or down the sanitary sewer, is prohibited.[3]

Q2: How should I collect and store 1-Bromo-2-chloropropane waste in the laboratory?

All waste containing 1-Bromo-2-chloropropane must be collected in designated, leak-proof

containers with screw-top caps.[3] These containers should be clearly labeled as "Halogenated

Solvent Waste" and include the major components of the mixture. It is crucial to segregate

halogenated waste from non-halogenated solvent waste to avoid cross-contamination and

significantly higher disposal costs.[3][4] Store the waste containers in a cool, well-ventilated
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area away from heat, sparks, and incompatible materials such as strong oxidizing agents and

bases.[5][6][7]

Q3: What are the primary hazards associated with 1-Bromo-2-chloropropane?

1-Bromo-2-chloropropane is a flammable liquid and vapor.[6][8] It is harmful if swallowed or

inhaled and can cause skin and eye irritation.[8][9] Some sources suggest it may be a possible

cancer hazard based on animal data and may have reproductive toxicity effects.[6] Always

handle this chemical in a properly functioning chemical fume hood while wearing appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat.[5][6]

Q4: Can I neutralize or treat 1-Bromo-2-chloropropane waste in the lab before disposal?

No, in-lab treatment of halogenated solvent waste like 1-Bromo-2-chloropropane is generally

not recommended or permitted. These compounds require high-temperature incineration for

proper disposal to minimize the formation of toxic byproducts.[3] Attempting to neutralize or

treat this waste without the proper equipment and expertise can lead to dangerous reactions

and the release of hazardous substances.
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Issue Probable Cause Solution

Accidental mixing of

halogenated and non-

halogenated waste.

Improper waste segregation

practices.

The entire mixture must now

be treated as halogenated

solvent waste. Immediately

label the container as

"Halogenated Solvent Waste"

and ensure all future waste is

properly segregated. Inform

your institution's Environmental

Health & Safety (EHS) office.

The waste container for 1-

Bromo-2-chloropropane is full.

Normal accumulation of waste

from experimental procedures.

Do not overfill the container.

Seal the full container and

attach a properly completed

hazardous waste tag. Store it

in the designated satellite

accumulation area and request

a pickup from your institution's

EHS office.

A small spill of 1-Bromo-2-

chloropropane occurs.

Accidental mishandling during

transfer or use.

Evacuate the immediate area

and remove all sources of

ignition.[6][10] Wearing

appropriate PPE, absorb the

spill with an inert absorbent

material (e.g., sand,

vermiculite).[6][7] Collect the

contaminated absorbent

material in a sealed container,

label it as "Halogenated

Solvent Waste," and dispose of

it through your EHS office.[7]

Uncertainty about whether a

solvent mixture is halogenated.

Complex experimental

procedures with multiple

reagents.

If a solvent mixture contains

any amount of a halogenated

compound (containing F, Cl,

Br, or I), it must be treated as

halogenated waste.[3] Even
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low concentrations (e.g., 1,000

ppm) can require the entire

mixture to be managed as

halogenated.[3] When in

doubt, always classify the

waste as halogenated.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 1-Bromo-2-
chloropropane.

Property Value

Molecular Formula C3H6BrCl[1][11]

Molecular Weight 157.44 g/mol [1][12]

Appearance Colorless to pale yellow liquid[2]

Boiling Point ~118 °C[1]

Flash Point 27.55 °C[1]

Density 1.5310 g/cm³[1]

Vapor Pressure 22.696 mmHg at 25°C[1]

Water Solubility Limited/Poorly soluble[2]

Detailed Experimental Protocol: Alkene Synthesis
via Dehalogenation (Example)
This protocol describes a representative experiment that would generate 1-Bromo-2-
chloropropane waste.

Objective: To synthesize propene from 1-Bromo-2-chloropropane via a dehalogenation

reaction using zinc dust.
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Materials:

1-Bromo-2-chloropropane

Zinc dust

Ethanol (as solvent)

Round-bottom flask

Reflux condenser

Heating mantle

Gas collection apparatus

Appropriate PPE (fume hood, safety goggles, gloves, lab coat)

Procedure:

Set up the reaction apparatus in a chemical fume hood. A round-bottom flask is fitted with a

reflux condenser. The top of the condenser is connected to a gas collection system to

capture the propene gas.

In the round-bottom flask, add 10 mL of ethanol followed by 5 grams of zinc dust.

Slowly add 5 mL of 1-Bromo-2-chloropropane to the flask.

Gently heat the mixture using the heating mantle to initiate the reaction.

Allow the reaction to proceed under reflux for 1 hour. The propene gas generated will be

collected.

After the reaction is complete, turn off the heat and allow the apparatus to cool to room

temperature.

The remaining liquid in the flask, containing unreacted reagents, solvent, and zinc salts, is

now considered halogenated waste.
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Carefully decant the liquid waste into a designated "Halogenated Solvent Waste" container.

The unreacted zinc dust should be treated as contaminated solid waste and disposed of

according to institutional guidelines.
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Laboratory Procedure

Waste Segregation & Collection

Storage & Disposal

Experiment using
1-Bromo-2-chloropropane

Generate Liquid and
Solid Waste

Is the waste halogenated?

Collect in 'Halogenated
Solvent Waste' Container

Yes

Collect in 'Non-Halogenated
Solvent Waste' Container

No

Label Container with
Contents and Hazard Info

Store in Designated
Satellite Accumulation Area

Request Waste Pickup
from EHS Office

Proper Disposal by
Licensed Facility (Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Bromo-2-chloropropane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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